5-(4-ethoxy-3-methoxyphenyl)-3-hydroxy-4-(5-methylfuran-2-carbonyl)-1-(5-methylisoxazol-3-yl)-1H-pyrrol-2(5H)-one

• IUPAC Name: 2-(4-ethoxy-3-methoxyphenyl)-4-hydroxy-3-(5-methylfuran-2-carbonyl)-1-(5-methyl-1,2-oxazol-3-yl)-2H-pyrrol-5-one
• InChI: InChI=1S/C23H22N2O7/c1-5-30-15-9-7-14(11-17(15)29-4)20-19(21(26)16-8-6-12(2)31-16)22(27)23(28)25(20)18-10-13(3)32-24-18/h6-11,20,27H,5H2,1-4H3
• InChI Key: BBYYBKZUNWZEDW-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)C2C(=C(C(=O)N2C3=NOC(=C3)C)O)C(=O)C4=CC=C(O4)C)OC
• Molecular Formula: C23H22N2O7
• Molecular Weight: 438.4 g/mol

Description

5-(4-ethoxy-3-methoxyphenyl)-3-hydroxy-4-(5-methylfuran-2-carbonyl)-1-(5-methylisoxazol-3-yl)-1H-pyrrol-2(5H)-one is a useful research compound. Its molecular formula is C23H22N2O7 and its molecular weight is 438.436. The purity is usually 95%.
BenchChem offers high-quality 5-(4-ethoxy-3-methoxyphenyl)-3-hydroxy-4-(5-methylfuran-2-carbonyl)-1-(5-methylisoxazol-3-yl)-1H-pyrrol-2(5H)-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-(4-ethoxy-3-methoxyphenyl)-3-hydroxy-4-(5-methylfuran-2-carbonyl)-1-(5-methylisoxazol-3-yl)-1H-pyrrol-2(5H)-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Heterocycle Synthesis

A study by Mahata et al. (2003) discusses the synthesis of five and six-membered heterocycles with masked or unmasked aldehyde functionality using a three carbon synthon. This research highlights the utility of specific synthons in regiospecific synthesis of complex heterocycles, which could be relevant for synthesizing or studying compounds similar to the one (Mahata et al., 2003).

Tautomerism in NH-Pyrazoles

Cornago et al. (2009) explored the structural tautomerism of NH-pyrazoles, which are structurally related to pyrrolyl-derived compounds. Understanding the tautomerism and hydrogen bonding interactions could be essential for the study of complex molecules with pyrrole and isoxazole moieties (Cornago et al., 2009).

Pyranone and Pyrazolinone Synthesis

Shandala et al. (1984) investigated the synthesis of 4-methoxy-6-substituted-5,6-dihydro-2H-pyran-2-ones and 3-substituted 3-pyrazolin-5-ones, showing methods for creating complex structures that could be related to the synthesis or functionalization of the compound (Shandala et al., 1984).

Quantum and Thermodynamic Studies

Halim and Ibrahim (2022) conducted quantum studies, NLO, and thermodynamic properties analysis of a novel pyrazolo[3,4-b] pyridine derivative. This research could provide a basis for understanding the electronic and thermodynamic properties of similarly complex molecules (Halim & Ibrahim, 2022).

Isoxazolone Synthesis

Ablajan and Xiamuxi (2011) reported on the synthesis of 4-arylmethylidene-4,5-dihydro-3-phenylisoxazol-5-ones, a study that could offer insights into the synthesis and chemical behavior of compounds featuring isoxazole rings, potentially relevant to the synthesis or analysis of the queried compound (Ablajan & Xiamuxi, 2011).